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Introduction

In the evolving landscape of bioconjugation and targeted therapeutics, the role of linker
molecules is paramount. These entities bridge bioactive molecules to larger carriers, such as
antibodies or nanoparticles, influencing the stability, solubility, and overall efficacy of the
conjugate. Among the diverse array of linkers, polyethylene glycol (PEG) derivatives have
garnered significant attention for their ability to impart favorable pharmacokinetic and
pharmacodynamic properties. This guide provides an in-depth technical overview of a specific,
discrete PEG linker: BocNH-PEG11-OH.

This heterobifunctional linker, featuring a tert-butyloxycarbonyl (Boc)-protected amine at one
terminus and a hydroxyl group at the other, connected by a precise eleven-unit ethylene glycol
chain, is a valuable tool in the synthesis of complex biomolecular architectures, including
Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACSs).[1][2] Its
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monodispersity ensures batch-to-batch consistency, a critical factor in therapeutic
development.

This document will delve into the fundamental properties of BocNH-PEG11-OH, its synthesis
and purification, comprehensive characterization methodologies, and detailed protocols for its
application in bioconjugation.

Core Compound Data

A summary of the key physicochemical properties of BocNH-PEG11-OH provides a
foundational reference for its use.

Property Value Source(s)
CAS Number 1556847-53-0 [31141[5]
Molecular Formula C27Hs5NO13 [5]
Molecular Weight 601.73 g/mol [6]
Appearance Co:;)rless to pale yellow oil or N/A

soli

- Soluble in common organic
Solubility N/A
solvents (DMF, DCM, NMP)

Store at -20°C, protect from
Storage ] [7]
moisture

Synthesis and Purification

While the precise, proprietary synthesis protocols for commercially available BocNH-PEG11-
OH are not publicly detailed, a general and robust synthetic strategy for Boc-protected amino-
PEG-alcohols can be outlined based on established organic chemistry principles. The
synthesis typically involves the mono-Boc protection of an amino-PEG-alcohol precursor.

General Synthetic Workflow

The synthesis can be conceptualized as a two-step process: the formation of the precursor,
amino-PEG11-alcohol, followed by the selective protection of the terminal amine.

© 2026 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b3105902/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-bocnh-peg11-oh-synthesis-characterization-and-applications
https://www.benchchem.com/product/b3105902/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-bocnh-peg11-oh-synthesis-characterization-and-applications
https://purepeg.com/product/bocnh-peg11-oh/
http://m.brkrchem.com/products/show26991877.html
https://www.chemscene.com/1556847-53-0.html
https://www.chemscene.com/1556847-53-0.html
https://www.calpaclab.com/high-purity-peg-reagent-bocnh-peg11-oh-97-min-purity-1-gram/pur-432411-1h
https://www.targetmol.com/compound/boc-nh-peg11-oh
https://www.benchchem.com/product/b3105902/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-bocnh-peg11-oh-synthesis-characterization-and-applications
https://www.benchchem.com/product/b3105902/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-bocnh-peg11-oh-synthesis-characterization-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3105902?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Tosylation | _ o Azide substition __ o Reducion o[ Amino-PEG11-OH Boc Protection ,
G"de“e‘“y‘er‘e Glycol Mesylation HO-PEG11-OTs/OMs (NaN3) HO-PEGLL-N (e.g., H2/Pd-C) (H:N-PEG11-OH) ((Boc):0, base) ]

(BOCN H-PEGll-OH)

Activate -OH group
(e.g., to -OTs, -OMs, or ester)

'
Activated BocNH-PEG11-Linker
;

(Couple to E3 Ligase Ligan(D
'
GocNH—PEGll-ES Ligase LigancD
;

(Boc Deprotection (TFA))

'

H2N-PEG11-E3 Ligase Ligand

:

Couple to Target Protein Ligand

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3105902?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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